1-Ethyl-4-({4'-methyl-[1,1'-biphenyl]-4-yl}sulfonyl)piperazine

• IUPAC Name: 1-ethyl-4-[4-(4-methylphenyl)phenyl]sulfonylpiperazine
• InChI: InChI=1S/C19H24N2O2S/c1-3-20-12-14-21(15-13-20)24(22,23)19-10-8-18(9-11-19)17-6-4-16(2)5-7-17/h4-11H,3,12-15H2,1-2H3
• InChI Key: DWOOPEDJLUIBAK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)C
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

Synthesis Analysis

The synthesis of piperazine derivatives has been a subject of interest in recent years. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Scientific Research Applications

Antibacterial Agents

The synthesis of derivatives like 8-alkyl- and 8-vinyl-5,8-dihydro-5-oxo-2-(1-piperazinyl)pyrido(2,3-d)pyrimidine-6-carboxylic acids demonstrated significant antibacterial activity, especially against gram-negative bacteria, including Pseudomonas aeruginosa. This showcases the potential of piperazine derivatives in developing new antibacterial compounds (Matsumoto & Minami, 1975).

Adenosine A2B Receptor Antagonists

1-Alkyl-8-(piperazine-1-sulfonyl)phenylxanthines have been designed and characterized, demonstrating subnanomolar affinity and high selectivity as A2B antagonists. This research points to the therapeutic potential in conditions influenced by the adenosine A2B receptor, such as inflammation and cancer (Borrmann et al., 2009).

Metabolic Pathway Identification

Investigation into the oxidative metabolism of novel antidepressants like Lu AA21004 identifies key enzymes involved in its biotransformation. Understanding the metabolic pathways of such compounds can inform safer and more effective therapeutic uses (Hvenegaard et al., 2012).

Analytical Chemistry Applications

The development of new sulfonate reagents for analytical derivatization in liquid chromatography, such as 2-(2-naphthoxy)ethyl 2-[1-(4-benzyl)-piperazyl]ethanesulfonate, underscores the role of piperazine derivatives in enhancing detection sensitivity in analytical methodologies (Wu et al., 1997).

Antimalarial Agents

The crystal structures of active and non-active (2R,3S)-4-(arylmethyl)-1-(4-phenyl-3-amino-2-hydroxy-butyl)-piperazine derivatives with antimalarial activity highlight the importance of specific structural elements in contributing to their efficacy, offering insights into the design of new antimalarial drugs (Cunico et al., 2009).

Future Directions

The future directions for “1-Ethyl-4-({4’-methyl-[1,1’-biphenyl]-4-yl}sulfonyl)piperazine” and similar compounds could involve further exploration of their synthesis methods, mechanisms of action, and potential applications in various fields. For instance, new bis-formazans and bis(5,6-dihydro-1,2,4,5-tetrazin-1-ium) diperchlorates have been synthesized as potential precursors to symmetrical bis-verdazyl radicals.